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Compound of Interest

Compound Name: 1-Methylguanosine-d3

Cat. No.: B12371165 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

proper disposal of chemical compounds is paramount. This document provides a

comprehensive guide to the personal protective equipment (PPE), operational procedures, and

disposal plan for 1-Methylguanosine-d3. As 1-Methylguanosine-d3 is a stable, isotopically

labeled compound, its handling and disposal protocols are governed by the properties of the

parent compound, 1-Methylguanosine.

Hazard Identification and Personal Protective
Equipment
1-Methylguanosine is classified as a substance that can cause skin, eye, and respiratory

irritation[1][2]. Therefore, appropriate personal protective equipment must be worn to minimize

exposure.

Recommended Personal Protective Equipment (PPE):

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) are essential to prevent

skin contact[3][4].

Eye and Face Protection: Safety glasses with side shields or chemical safety goggles are

required to protect against dust particles or splashes. In situations with a higher risk of

splashing, a face shield should be used in addition to goggles[1][3].
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Skin and Body Protection: A laboratory coat or coveralls should be worn to protect the skin

and clothing. For larger quantities or when there is a significant risk of exposure, disposable

coveralls may be appropriate[5].

Respiratory Protection: If working in a well-ventilated area, respiratory protection may not be

necessary. However, if dust is generated or ventilation is inadequate, a NIOSH-approved

respirator with a particulate filter (e.g., N95 or P100) should be used[3][6].

Operational Plan: Step-by-Step Handling
Procedures

Preparation:

Ensure the work area, such as a chemical fume hood, is clean and uncluttered.

Verify that all necessary PPE is available and in good condition.

Locate the nearest safety shower and eyewash station before beginning work.

Handling:

Wear all required PPE before handling the compound.

Handle the solid compound carefully to avoid generating dust.

If transferring the powder, use a spatula or other appropriate tool to minimize dispersal.

If preparing a solution, add the solid to the solvent slowly to avoid splashing.

In Case of Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing[1].

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek medical attention[1].
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Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention[1].

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention[6].

Disposal Plan
Since 1-Methylguanosine-d3 contains a stable isotope (deuterium) and is not radioactive, no

special precautions related to radioactivity are required for its disposal[7][8]. The waste should

be handled according to the hazards of the chemical itself.

Waste Segregation:

Do not mix 1-Methylguanosine-d3 waste with radioactive waste[8].

Keep it separate from other incompatible chemical waste streams.

Solid Waste Disposal:

Collect solid waste, including contaminated gloves, paper towels, and empty containers, in

a designated, labeled hazardous waste container.

Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected

as hazardous waste. The defaced, empty container can then be disposed of as regular

trash[9].

Liquid Waste Disposal:

Collect solutions of 1-Methylguanosine-d3 in a designated, labeled hazardous waste

container.

Do not pour solutions down the drain unless approved by your institution's Environmental

Health and Safety (EHS) department[9].

Disposal Procedure:
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All chemical waste must be disposed of in accordance with local, state, and federal

regulations.

Contact your institution's EHS department for specific guidance on waste pickup and

disposal procedures.

Quantitative Data Summary
The following table summarizes key quantitative data for 1-Methylguanosine.

Property Value Source

Molecular Formula C₁₁H₁₅N₅O₅ [2]

Molecular Weight 297.27 g/mol [2]

Appearance Solid

Melting Point >300 °C (decomposes) [10]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for safely handling 1-
Methylguanosine-d3 in a laboratory setting.
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Caption: Workflow for Safe Handling of 1-Methylguanosine-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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